Cas no 14178-18-8 (2-(Phenylmethoxy)-3-pyridinecarboxylic acid)
14178-18-8 structure
Product Name:2-(Phenylmethoxy)-3-pyridinecarboxylic acid
CAS No:14178-18-8
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD00442989
CID:49659
PubChem ID:762662
Update Time:2025-04-18
2-(Phenylmethoxy)-3-pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzyloxynicotinic acid
- 2-(Phenylmethoxy)-3-pyridinecarboxylic acid
- 2-phenylmethoxypyridine-3-carboxylic acid
- 2-Benzyloxy-nicotinic acid
- Nicotinicacid, 2-(benzyloxy)- (8CI)
- AKOS000142739
- UNM000011073701
- MFCD00442989
- SR-01000391249
- FT-0688384
- 3-Pyridinecarboxylic acid, 2-(phenylmethoxy)-
- FUNQFOUBLCEFIK-UHFFFAOYSA-N
- Oprea1_601224
- FT-0653461
- 14178-18-8
- DTXSID10354046
- UNM-0000305916
- A26191
- 2-Benzyloxypyridine-3-carboxylic acid
- Oprea1_289936
- CS-0060544
- AS-66632
- 2-(benzyloxy)nicotinicacid
- SCHEMBL3604199
- W17734
- HMS1580G11
- FT-0645201
- 2-(benzyloxy)nicotinic acid
- AC-9576
- 2-(BENZYLOXY)PYRIDINE-3-CARBOXYLIC ACID
- SR-01000391249-1
- DB-027824
-
- MDL: MFCD00442989
- Inchi: 1S/C13H11NO3/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
- InChI Key: FUNQFOUBLCEFIK-UHFFFAOYSA-N
- SMILES: O(C1C(C(=O)O)=CC=CN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 263.035
- Monoisotopic Mass: 229.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4A^2
- XLogP3: 2.2
Experimental Properties
- Color/Form: White solid
- Density: 1.274
- Melting Point: 135-136 ºC
- Boiling Point: 401.6 °C at 760 mmHg
- Flash Point: 196.7 °C
- PSA: 59.42
2-(Phenylmethoxy)-3-pyridinecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B299895-100mg |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid |
14178-18-8 | 95% | 100mg |
¥906.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B299895-1g |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid |
14178-18-8 | 95% | 1g |
¥2919.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B299895-250mg |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid |
14178-18-8 | 95% | 250mg |
¥1745.90 | 2023-09-04 | |
| Chemenu | CM178674-1g |
2-Benzyloxy-nicotinic acid |
14178-18-8 | 95% | 1g |
$514 | 2021-08-05 | |
| TRC | P482610-50mg |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid |
14178-18-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P482610-100mg |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid |
14178-18-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P482610-500mg |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid |
14178-18-8 | 500mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM178674-1g |
2-Benzyloxy-nicotinic acid |
14178-18-8 | 95% | 1g |
$514 | 2022-06-13 | |
| Matrix Scientific | 203183-1g |
2-Benzyloxypyridine-3-carboxylic acid |
14178-18-8 | 1g |
$418.00 | 2023-09-07 | ||
| Matrix Scientific | 203183-5g |
2-Benzyloxypyridine-3-carboxylic acid |
14178-18-8 | 5g |
$1218.00 | 2023-09-07 |
2-(Phenylmethoxy)-3-pyridinecarboxylic acid Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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